4-Acetamidobenzoic acid

Description

Acedoben, also known as 4-Acetamidobenzoic acid or N-acetyl-PABA, is a chemical compound with the molecular formula $C_9H_9NO_3$ . It is the acetyl derivative of para-aminobenzoic acid (PABA) . Acedoben is a biochemical reagent that can be used as a biological material or organic compound for life science related research .

The compound has several synonyms, including p-acetamidobenzoic acid, 4-acetylamino benzoic acid, 4-carboxyacetanilide, and N-acetyl-p-aminobenzoic acid . It appears as a white to beige powder . Acedoben has a melting point between 259-262°C .

A positional isomer of Acedoben is N-Acetylanthranilic acid . Acedoben, as a salt with dimepranol, is a component of some pharmaceutical preparations such as inosine pranobex .

• CAS No.: 556-08-1
• Product Name: 4-Acetamidobenzoic acid
• Molecular Formula: C9H9NO3
• Molecular Weight: 179.17 g/mol
• IUPAC Name: 4-acetamidobenzoic acid
• Standard InChI: InChI=1S/C9H9NO3/c1-6(11)10-8-4-2-7(3-5-8)9(12)13/h2-5H,1H3,(H,10,11)(H,12,13)
• Standard InChIKey: QCXJEYYXVJIFCE-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)O
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)O
• Appearance: White to Off-White Solid
• Purity: > 95%
• Synonyms: 4-acetamidobenzoic acid; 4-acetamidobenzoic acid, sodium salt; Acedoben; acetyl-p-aminobenzoic acid; Fibroderm; p-acetamidobenzoic acid; PACBA; para-acetamidobenzoic acid
• PubChem Compound: 19266
• Last Modified: Aug 15 2023